Cas no 53912-02-0 (Benzoic acid, 4-benzoyl-, nonyl ester)

• Product name: Benzoic acid, 4-benzoyl-, nonyl ester
• CAS No: 53912-02-0
• MF: C₂₃H₂₈O₃
• MW: 352.46662
• CID: 356088
• PubChem ID: 71364978

Benzoic acid, 4-benzoyl-, nonyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-benzoyl-, nonyl ester
• nonyl 4-benzoylbenzoate
• DTXSID30788420
• 53912-02-0

• Inchi： InChI=1S/C23H28O3/c1-2-3-4-5-6-7-11-18-26-23(25)21-16-14-20(15-17-21)22(24)19-12-9-8-10-13-19/h8-10,12-17H,2-7,11,18H2,1H3
• InChI Key： HHHHWTWRWHOEQL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(OCCCCCCCCC)=O)=CC=1)(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 352.20394
• Monoisotopic Mass: 352.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37